Cas no 1361875-70-8 (6-Amino-5-(3,5-dichlorophenyl)nicotinic acid)

• Product Name: 6-Amino-5-(3,5-dichlorophenyl)nicotinic acid
• CAS No: 1361875-70-8
• MF: C₁₂H₈Cl₂N₂O₂
• MW: 283.110120773315
• CID: 4928727
• Update Time: 2025-10-30

6-Amino-5-(3,5-dichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(3,5-dichlorophenyl)nicotinic acid

• Inchi： 1S/C12H8Cl2N2O2/c13-8-1-6(2-9(14)4-8)10-3-7(12(17)18)5-16-11(10)15/h1-5H,(H2,15,16)(H,17,18)
• InChI Key： QKZZBOFGRCFJKE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(N)=NC=C(C(=O)O)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 2.9
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-5-(3,5-dichlorophenyl)nicotinic acid

Comprehensive Overview of 6-Amino-5-(3,5-dichlorophenyl)nicotinic Acid (CAS No. 1361875-70-8)

6-Amino-5-(3,5-dichlorophenyl)nicotinic acid (CAS No. 1361875-70-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its nicotinic acid backbone and dichlorophenyl substitution, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features, including the amino and carboxylic acid functional groups, make it a versatile building block for drug discovery and development.

In recent years, the demand for 6-Amino-5-(3,5-dichlorophenyl)nicotinic acid has surged due to its potential applications in medicinal chemistry and crop protection. Researchers are particularly interested in its role as a precursor for enzyme inhibitors and receptor modulators, which are pivotal in treating metabolic disorders and inflammatory diseases. Additionally, its dichlorophenyl moiety is often explored for its herbicidal and fungicidal properties, aligning with the growing need for sustainable agricultural solutions.

The synthesis of CAS No. 1361875-70-8 involves multi-step organic reactions, including halogenation, amination, and carboxylation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural integrity. This compound's stability under various pH conditions further enhances its utility in industrial and laboratory settings.

From an environmental perspective, the biodegradability and ecotoxicological profile of 6-Amino-5-(3,5-dichlorophenyl)nicotinic acid are under scrutiny. Regulatory agencies emphasize the importance of green chemistry principles in its production to minimize hazardous byproducts. Innovations in catalytic processes and solvent-free synthesis are being explored to address these concerns.

Market trends indicate a rising interest in custom synthesis and contract manufacturing of this compound, driven by its niche applications. Companies specializing in fine chemicals are investing in scalable production methods to meet global demand. Furthermore, collaborations between academia and industry are accelerating the discovery of novel derivatives with enhanced bioactivity.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of 6-Amino-5-(3,5-dichlorophenyl)nicotinic acid is crucial. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets. These insights are instrumental in designing next-generation therapeutics and agrochemicals.

In summary, CAS No. 1361875-70-8 represents a promising compound with multifaceted applications. Its integration into drug development pipelines and agricultural formulations underscores its scientific and commercial value. As research progresses, this molecule is poised to play a pivotal role in addressing global health and sustainability challenges.